Cas no 2138047-21-7 (3-[4-(Benzyloxy)piperidin-1-yl]-4-methylcyclohexan-1-ol)

• Product Name: 3-[4-(Benzyloxy)piperidin-1-yl]-4-methylcyclohexan-1-ol
• CAS No: 2138047-21-7
• MF: C₁₉H₂₉NO₂
• MW: 303.439065694809
• CID: 6510880
• PubChem ID: 165961355
• Update Time: 2025-07-21

3-[4-(Benzyloxy)piperidin-1-yl]-4-methylcyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• EN300-1160108
• 2138047-21-7
• 3-[4-(benzyloxy)piperidin-1-yl]-4-methylcyclohexan-1-ol
• 3-[4-(Benzyloxy)piperidin-1-yl]-4-methylcyclohexan-1-ol

• Inchi： 1S/C19H29NO2/c1-15-7-8-17(21)13-19(15)20-11-9-18(10-12-20)22-14-16-5-3-2-4-6-16/h2-6,15,17-19,21H,7-14H2,1H3
• InChI Key： CSXALCQJTICVEN-UHFFFAOYSA-N
• SMILES： OC1CCC(C)C(C1)N1CCC(CC1)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 303.219829168g/mol
• Monoisotopic Mass: 303.219829168g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 32.7Ų

Additional information on 3-[4-(Benzyloxy)piperidin-1-yl]-4-methylcyclohexan-1-ol

Professional Introduction to 3-[4-(Benzyloxy)piperidin-1-yl]-4-methylcyclohexan-1-ol (CAS No: 2138047-21-7)

3-[4-(Benzyloxy)piperidin-1-yl]-4-methylcyclohexan-1-ol is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural framework and potential biological activities. This compound, identified by the CAS number 2138047-21-7, has garnered attention due to its molecular architecture, which integrates a cyclohexane ring with a piperidine moiety linked through an ether bond. The presence of a benzyloxy substituent at the 4-position of the piperidine ring introduces additional functional diversity, making it a valuable scaffold for drug discovery and development.

The structural features of 3-[4-(Benzyloxy)piperidin-1-yl]-4-methylcyclohexan-1-ol suggest potential interactions with biological targets, particularly in the realm of central nervous system (CNS) pharmacology. The cyclohexane ring provides a rigid backbone that can enhance binding affinity, while the piperidine moiety is a well-known pharmacophore in many CNS-active drugs. Recent studies have highlighted the importance of piperidine derivatives in the development of novel therapeutics for neurological disorders, including depression, anxiety, and cognitive impairments.

The benzyloxy group not only contributes to the lipophilicity of the molecule but also influences its metabolic stability. This balance between lipophilicity and metabolic resistance is crucial for optimizing pharmacokinetic profiles. In drug design, such structural elements are carefully considered to ensure that compounds exhibit both sufficient solubility for absorption and adequate stability to withstand metabolic processes. The methyl substituent at the 4-position of the cyclohexane ring further modulates these properties, potentially enhancing binding interactions with protein targets.

In recent years, there has been a surge in research focused on developing novel psychoactive compounds that leverage piperidine-based scaffolds. The ability to modify these structures while maintaining biological activity has led to the identification of several promising candidates for clinical evaluation. For instance, derivatives of piperidine have shown efficacy in modulating neurotransmitter systems such as serotonin and dopamine, which are implicated in various CNS disorders. The compound 3-[4-(Benzyloxy)piperidin-1-yl]-4-methylcyclohexan-1-ol represents an interesting example of how structural modifications can yield compounds with tailored pharmacological properties.

The synthesis of 3-[4-(Benzyloxy)piperidin-1-yl]-4-methylcyclohexan-1-ol involves multi-step organic transformations that require precise control over reaction conditions. Key steps typically include nucleophilic substitution reactions to introduce the benzyloxy group onto the piperidine ring, followed by functionalization of the cyclohexane moiety. Advances in synthetic methodologies have enabled more efficient and scalable production processes, which are essential for transitioning from laboratory-scale research to industrial manufacturing.

The biological evaluation of 3-[4-(Benzyloxy)piperidin-1-yl]-4-methylcyclohexan-1-ol has revealed intriguing properties that warrant further investigation. Preclinical studies have suggested potential activity in models relevant to depression and anxiety disorders. The compound's ability to interact with specific neurotransmitter receptors may provide a mechanism for its observed effects. Additionally, its structural similarity to known therapeutic agents suggests that it could serve as a lead compound for structure-based drug design efforts aimed at improving efficacy and reducing side effects.

The development of novel pharmaceuticals is an iterative process that relies heavily on interdisciplinary collaboration between chemists, biologists, and clinicians. Computational modeling techniques have become increasingly important in this context, allowing researchers to predict how structural features will influence biological activity before conducting expensive wet-lab experiments. The use of molecular docking simulations has been particularly valuable in identifying potential binding modes for 3-[4-(Benzyloxy)piperidin-1-yl]-4-methylcyclohexan-1-ol with target proteins.

The regulatory landscape for new drug development also plays a critical role in shaping research priorities. Regulatory agencies such as the FDA and EMA require extensive preclinical and clinical data before approving new therapeutics. This stringent process ensures that only compounds with demonstrated safety and efficacy reach patients. However, it also highlights the need for robust scientific evidence to support claims about a compound's potential benefits.

In conclusion, 3-[4-(Benzyloxy)piperidin-1-yl]-4-methylcyclohexan-1-ol (CAS No: 2138047-21-7) is a structurally complex and biologically relevant compound with significant potential in pharmaceutical research. Its unique combination of functional groups makes it an attractive scaffold for developing novel therapeutics targeting neurological disorders. As research continues to uncover new applications for this compound and related derivatives, it is likely to remain a focus of interest for academic and industrial researchers alike.